Metformin hydrochloride
Metformin hydrochloride
Metformin Hydrochloride is the hydrochloride salt of the biguanide metformin with antihyperglycemic and potential antineoplastic activities. Metformin inhibits complex I (NADPH:ubiquinone oxidoreductase) of the mitochondrial respiratory chain, thereby increasing the cellular AMP to ATP ratio and leading to activation of AMP-activated protein kinase (AMPK) and regulating AMPK-mediated transcription of target genes. This eventually prevents hepatic gluconeogenesis, enhances insulin sensitivity and fatty acid oxidation and ultimately leads to a decrease in glucose levels. Metformin may exert antineoplastic effects through AMPK-mediated or AMPK-independent inhibition of mammalian target of rapamycin (mTOR), which is up-regulated in many cancer tissues. Furthermore, this agent also inhibits tumor cell migration and invasion by inhibiting matrix metalloproteinase-9 (MMP-9) expression which is mediated through the suppression of transcription activator protein-1 (AP-1) activation.
Metformin hydrochloride is a hydrochloride resulting from the reaction of metformin with one molar equivalent of hydrogen chloride. It has a role as an environmental contaminant, a hypoglycemic agent and a xenobiotic. It contains a metformin(1+).
A biguanide hypoglycemic agent used in the treatment of non-insulin-dependent diabetes mellitus not responding to dietary modification. Metformin improves glycemic control by improving insulin sensitivity and decreasing intestinal absorption of glucose. (From Martindale, The Extra Pharmacopoeia, 30th ed, p289)
Metformin hydrochloride is a hydrochloride resulting from the reaction of metformin with one molar equivalent of hydrogen chloride. It has a role as an environmental contaminant, a hypoglycemic agent and a xenobiotic. It contains a metformin(1+).
A biguanide hypoglycemic agent used in the treatment of non-insulin-dependent diabetes mellitus not responding to dietary modification. Metformin improves glycemic control by improving insulin sensitivity and decreasing intestinal absorption of glucose. (From Martindale, The Extra Pharmacopoeia, 30th ed, p289)
Brand Name:
Vulcanchem
CAS No.:
1115-70-4
VCID:
VC0000491
InChI:
InChI=1S/C4H11N5.ClH/c1-9(2)4(7)8-3(5)6;/h1-2H3,(H5,5,6,7,8);1H
SMILES:
CN(C)C(=N)N=C(N)N.Cl
Molecular Formula:
C4H11N5 • HCl
Molecular Weight:
165.62 g/mol
Metformin hydrochloride
CAS No.: 1115-70-4
APIs
VCID: VC0000491
Molecular Formula: C4H11N5 • HCl
Molecular Weight: 165.62 g/mol
CAS No. | 1115-70-4 |
---|---|
Product Name | Metformin hydrochloride |
Molecular Formula | C4H11N5 • HCl |
Molecular Weight | 165.62 g/mol |
IUPAC Name | 3-(diaminomethylidene)-1,1-dimethylguanidine;hydrochloride |
Standard InChI | InChI=1S/C4H11N5.ClH/c1-9(2)4(7)8-3(5)6;/h1-2H3,(H5,5,6,7,8);1H |
Standard InChIKey | OETHQSJEHLVLGH-UHFFFAOYSA-N |
SMILES | CN(C)C(=N)N=C(N)N.Cl |
Canonical SMILES | CN(C)C(=N)N=C(N)N.Cl |
Description | Metformin Hydrochloride is the hydrochloride salt of the biguanide metformin with antihyperglycemic and potential antineoplastic activities. Metformin inhibits complex I (NADPH:ubiquinone oxidoreductase) of the mitochondrial respiratory chain, thereby increasing the cellular AMP to ATP ratio and leading to activation of AMP-activated protein kinase (AMPK) and regulating AMPK-mediated transcription of target genes. This eventually prevents hepatic gluconeogenesis, enhances insulin sensitivity and fatty acid oxidation and ultimately leads to a decrease in glucose levels. Metformin may exert antineoplastic effects through AMPK-mediated or AMPK-independent inhibition of mammalian target of rapamycin (mTOR), which is up-regulated in many cancer tissues. Furthermore, this agent also inhibits tumor cell migration and invasion by inhibiting matrix metalloproteinase-9 (MMP-9) expression which is mediated through the suppression of transcription activator protein-1 (AP-1) activation. Metformin hydrochloride is a hydrochloride resulting from the reaction of metformin with one molar equivalent of hydrogen chloride. It has a role as an environmental contaminant, a hypoglycemic agent and a xenobiotic. It contains a metformin(1+). A biguanide hypoglycemic agent used in the treatment of non-insulin-dependent diabetes mellitus not responding to dietary modification. Metformin improves glycemic control by improving insulin sensitivity and decreasing intestinal absorption of glucose. (From Martindale, The Extra Pharmacopoeia, 30th ed, p289) |
Shelf Life | Stable under recommended storage conditions. /Metformin hydrochloride/ |
Solubility | In water, 1.06X10+6 mg/L (miscible) at 25 °C (est) |
Synonyms | Dimethylbiguanidine Dimethylguanylguanidine Glucophage HCl, Metformin Hydrochloride, Metformin Metformin Metformin HCl Metformin Hydrochloride |
Vapor Pressure | 7.58X10-5 mm Hg at 25 °C (est) |
Reference | Kourelis, T. V., & Siegel, R. D. (2011). Metformin and cancer: New applications for an old drug. Medical Oncology, 29(2), 1314–1327. doi:10.1007/s12032-011-9846-7Pawlyk AC, Giacomini KM, McKeon C, Shuldiner AR, Florez JC. Metformin Pharmacogenomics: Current Status and Future Directions. Diabetes. 2014;63(8):2590-2599. doi:10.2337/db13-1367. |
PubChem Compound | 14219 |
Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume